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Compound of Interest

Compound Name: 2-Cyclopropoxy-3-fluoropyridine

Cat. No.: B13008836

Get Quote

Executive Summary
The 2-cyclopropoxy-3-fluoropyridine moiety represents a "privileged scaffold" in modern

kinase inhibitor discovery.[1][2] It addresses two critical failure modes in lead optimization:

metabolic liability of alkoxy chains and sub-optimal hydrophobic filling.[1][2] This guide details

the physicochemical rationale for this building block, provides optimized protocols for its

synthesis and incorporation via Suzuki-Miyaura coupling, and analyzes its structural utility in

targets such as c-Met, TGF-βRII, and PRMT5.[1][2]

Key Advantages[1][2]
Metabolic Shielding: The cyclopropyl group resists CYP450-mediated ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-dealkylation significantly better than ethyl or isopropyl ethers due to the higher C-H bond
dissociation energy of the strained ring.[2]

Conformational Locking: The 3-fluoro substituent exerts a dipole-dipole repulsion with the

ring nitrogen and the ether oxygen, pre-organizing the molecule into a planar bioactive

conformation.[1][2]
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Electronic Tuning: The fluorine atom lowers the pKa of the pyridine nitrogen, modulating

hydrogen bond acceptor capability in the hinge region.

Chemical Rationale & SAR Logic
The transition from a standard 2-methoxy-3-chloropyridine to a 2-cyclopropoxy-3-
fluoropyridine is a classic multiparameter optimization (MPO) strategy.[1][2]

Structural Activity Relationship (SAR) Visualization[2]
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Figure 1:SAR optimization logic transforming a generic pyridine scaffold into the metabolically

stable 2-cyclopropoxy-3-fluoro derivative.

Experimental Protocols
Protocol A: Synthesis of 2-Cyclopropoxy-3-
fluoropyridine Building Block
Objective: To synthesize the core intermediate via Nucleophilic Aromatic Substitution (SNAr).

Target: 2-Cyclopropoxy-3-fluoropyridine (or its 4/5-bromo/iodo derivatives for coupling).

Reagents:

Substrate: 2,3-Difluoropyridine (1.0 equiv) [CAS: 1513-66-2][1][2]

Nucleophile: Cyclopropanol (1.2 equiv) [CAS: 16545-68-9][1][2]

Base: Sodium Hydride (NaH), 60% dispersion in oil (1.5 equiv) or Cs₂CO₃ (2.0 equiv)[2]
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Solvent: Anhydrous DMF or DMSO[1][2]

Temperature: 0°C to Room Temperature (RT)

Step-by-Step Procedure:

Preparation of Alkoxide:

In a flame-dried round-bottom flask under Argon, suspend NaH (1.5 equiv) in anhydrous

DMF (0.5 M concentration relative to substrate).

Cool to 0°C in an ice bath.[2]

Add Cyclopropanol (1.2 equiv) dropwise.[2] Caution: Hydrogen gas evolution.[1][2]

Stir at 0°C for 30 minutes until gas evolution ceases and a clear solution/suspension

forms.

SNAr Reaction:

Add 2,3-Difluoropyridine (1.0 equiv) dropwise to the alkoxide solution at 0°C.

Note: The reaction is regioselective for the 2-position due to the activating effect of the ring

nitrogen.[1][2]

Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC/LCMS (Target

Mass: ~153.15 Da).[2]

Workup:

Quench carefully with saturated NH₄Cl solution.[1][2]

Extract 3x with Ethyl Acetate (EtOAc).[2]

Wash combined organics with water (2x) and brine (1x) to remove DMF.[2]

Dry over Na₂SO₄, filter, and concentrate[1][2]

Purification:
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Purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).[1][2]

Yield Expectation: 75–85%.[1][2]

Protocol B: Suzuki-Miyaura Cross-Coupling
Objective: To couple the halogenated building block (e.g., 4-bromo-2-cyclopropoxy-3-
fluoropyridine) to a kinase core scaffold (aryl boronate).[1][2]

Reagents:

Halide: 4-Bromo-2-cyclopropoxy-3-fluoropyridine (1.0 equiv)[1][2]

Boronate: Aryl/Heteroaryl Boronic Acid Pinacol Ester (1.2 equiv)[2]

Catalyst: Pd(dppf)Cl₂[2]·CH₂Cl₂ (0.05 equiv) or Pd(PPh₃)₄[2]

Base: K₂CO₃ (2.0 M aq.[2] solution, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)[1][2]

Step-by-Step Procedure:

Setup:

Charge a microwave vial or pressure tube with the Halide (1.0 equiv), Boronate (1.2

equiv), and Catalyst (5 mol%).[2]

Seal the vial and purge with Nitrogen/Argon for 5 minutes.[2]

Solvent Addition:

Add degassed 1,4-Dioxane (0.1 M) and 2.0 M aqueous K₂CO₃ (3.0 equiv).

Reaction:

Heat to 90°C (oil bath) or 100°C (Microwave) for 1–2 hours.

Checkpoint: LCMS should show full consumption of the bromide.
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Isolation:

Dilute with EtOAc, filter through a pad of Celite.[1][2]

Wash with brine, dry over MgSO₄, and concentrate.[1][2]

Purify via Reverse Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid) if the product is

polar/basic.[2]

Case Studies & Applications
Case Study 1: TGF-βRII Inhibition
Research into selective TGF-βRII inhibitors has utilized the 2-cyclopropoxy-pyridine motif to

achieve selectivity over the closely related ACVR2A kinase.[1][2] The cyclopropyl group fills a

distinct hydrophobic pocket near the gatekeeper residue, while the nitrogen of the pyridine ring

interacts with the hinge region.

Reference Compound: Analogues of GW788388.

Outcome: The 2-cyclopropoxy derivative showed a >200-fold boost in potency compared to

the methoxy analog due to entropic benefits of the rigid cyclopropyl ring.[1][2]

Case Study 2: PRMT5 Inhibitors (MTA-Cooperative)
While primarily benzene-based, recent PRMT5 inhibitors (e.g., MRTX1719 analogs) utilize a 2-

cyclopropoxy-3-fluoro-phenyl fragment.[1][2] The fluorine atom is critical here; it points toward

Leu312, creating a specific electrostatic interaction that improves selectivity for the MTA-bound

state of the enzyme.[1][2]

Translation to Pyridines: The 2-cyclopropoxy-3-fluoropyridine is a direct bioisostere for

this fragment, offering improved solubility and a lower LogD compared to the phenyl analog.

[1][2]

Physicochemical Property Comparison
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Property
2-Methoxy-3-F-
Pyridine

2-Isopropoxy-3-F-
Pyridine

2-Cyclopropoxy-3-F-

Pyridine

LogP (Calc) ~1.2 ~2.1 ~1.8

Metabolic Stability
Low (O-

demethylation)

Medium

(Hydroxylation)

High (Resists CYP

oxidation)

Conformation Flexible (Rotatable) Flexible
Rigid (Restricted

Rotation)

H-Bond Acceptor Strong Medium
Tuned (F reduces N

basicity)

Safety & Handling
Cyclopropanol: Flammable and volatile.[1][2] Handle in a fume hood.

Fluorinated Pyridines: often skin irritants and potential sensitizers.[1][2] Wear double nitrile

gloves.[1][2]

Waste Disposal: Segregate halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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